Cas no 2649013-80-7 (3-(2-Isocyanatoethyl)-1,2-oxazole)

• Product Name: 3-(2-Isocyanatoethyl)-1,2-oxazole
• CAS No: 2649013-80-7
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 5459666
• PubChem ID: 126844007
• Update Time: 2025-06-11

3-(2-Isocyanatoethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-isocyanatoethyl)-1,2-oxazole
• 3-(2-Isocyanatoethyl)-1,2-oxazole

• Inchi： 1S/C6H6N2O2/c9-5-7-3-1-6-2-4-10-8-6/h2,4H,1,3H2
• InChI Key： VKQWMENTMRAKNJ-UHFFFAOYSA-N
• SMILES： O1C=CC(CCN=C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 143
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5

Additional information on 3-(2-Isocyanatoethyl)-1,2-oxazole

Introduction to 3-(2-Isocyanatoethyl)-1,2-oxazole (CAS No: 2649013-80-7)

3-(2-Isocyanatoethyl)-1,2-oxazole, identified by the Chemical Abstracts Service Number (CAS No) 2649013-80-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound features an oxazole ring substituted with a 2-isocyanatoethyl group, making it a versatile intermediate in the synthesis of novel molecules with potential applications in drug development and material science.

The molecular structure of 3-(2-Isocyanatoethyl)-1,2-oxazole consists of a five-membered oxazole ring, which is characterized by the presence of two adjacent oxygen atoms. This structural motif is known for its stability and reactivity, often serving as a scaffold in medicinal chemistry. The introduction of the 2-isocyanatoethyl group at the third position of the oxazole ring enhances its chemical reactivity, particularly towards nucleophilic substitution reactions. This feature makes it an attractive building block for constructing more complex molecules, including peptidomimetics and bioactive ligands.

In recent years, there has been growing interest in the development of oxazole-based compounds due to their broad spectrum of biological activities. Oxazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for therapeutic intervention. The presence of the isocyanato group in 3-(2-Isocyanatoethyl)-1,2-oxazole further expands its potential applications by enabling facile derivatization into ureas and carbamates, which are crucial pharmacophores in drug design.

One of the most compelling aspects of 3-(2-Isocyanatoethyl)-1,2-oxazole is its utility in the synthesis of functionalized polymers and coatings. The isocyanato group can undergo polymerization reactions with diamines or other nucleophiles to form polyurethanes and polyureas. These polymers exhibit excellent mechanical properties, thermal stability, and biocompatibility, making them suitable for various industrial and medical applications. For instance, they have been explored as wound dressings, drug delivery systems, and biodegradable materials.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes for 3-(2-Isocyanatoethyl)-1,2-oxazole. Researchers have been investigating catalytic methods to improve yield and reduce waste during its production. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have shown promise in facilitating the introduction of functional groups onto the oxazole core with high efficiency. These methods align with the broader goal of developing environmentally friendly synthetic protocols in pharmaceutical manufacturing.

The pharmaceutical industry has been particularly interested in exploring 3-(2-Isocyanatoethyl)-1,2-oxazole as a precursor for small-molecule drugs. Its unique structural features allow for the design of molecules that can interact with biological targets in novel ways. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors and protease inhibitors. By modifying the substituents on the oxazole ring or introducing additional functional groups, researchers can fine-tune the pharmacological properties of these derivatives to achieve desired therapeutic effects.

In addition to its pharmaceutical applications, 3-(2-Isocyanatoethyl)-1,2-oxazole has found utility in agrochemical research. The oxazole scaffold is a common component in herbicides and fungicides due to its ability to disrupt essential biological pathways in pests and pathogens. The isocyanato group provides an additional handle for further functionalization, allowing chemists to design compounds with enhanced efficacy and selectivity. Such derivatives could contribute to developing next-generation crop protection agents that are more sustainable and environmentally friendly.

The synthesis of 3-(2-Isocyanatoethyl)-1,2-oxazole typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves the reaction of 2-aminoethanol with an epoxide derivative followed by cyclization under acidic conditions to form the oxazole ring. Subsequent conversion of the hydroxyl group into an isocyanate functionality using phosgene or carbodiimide reagents yields the desired product. However, these traditional methods often require harsh conditions and generate significant waste.

To address these challenges, researchers have been exploring alternative synthetic routes that are more compatible with green chemistry principles. For instance, enzymatic methods have been investigated for catalyzing key transformation steps without relying on toxic reagents or high temperatures. Additionally, flow chemistry techniques have shown promise in improving reaction efficiency and scalability while minimizing solvent usage.

The spectroscopic and analytical characterization of 3-(2-Isocyanatoethyl)-1,2-oxazole is critical for ensuring its purity and identity before use in further studies. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, provides detailed information about the molecular structure and proton/carbon environments. Infrared (IR) spectroscopy is used to confirm the presence of characteristic functional groups such as isocyanates and oxazoles. Mass spectrometry (MS) offers high-resolution data that aids in determining molecular weight and fragmentation patterns.

Future research directions for 3-(2-Isocyanatoethyl)-1,2-oxazole may focus on expanding its applications in medicinal chemistry and materials science. By developing innovative synthetic strategies and exploring new derivatives, scientists could unlock additional potential uses for this versatile compound. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into practical applications that benefit society.